Cas no 915402-35-6 (6-CHLORO-QUINAZOLINE-2,4-DIAMINE)

6-CHLORO-QUINAZOLINE-2,4-DIAMINE structure
915402-35-6 structure
Product Name:6-CHLORO-QUINAZOLINE-2,4-DIAMINE
CAS No:915402-35-6
MF:C8H7ClN4
MW:194.620979547501
CID:996516
PubChem ID:256219
Update Time:2025-04-20

6-CHLORO-QUINAZOLINE-2,4-DIAMINE Chemical and Physical Properties

Names and Identifiers

    • 6-CHLORO-QUINAZOLINE-2,4-DIAMINE
    • 6-Chloro-2,4-quinazolinediamine
    • PY 359
    • G10190
    • BDBM50404661
    • DTXSID70919670
    • ZMQPXDMCQOHVLV-UHFFFAOYSA-N
    • SCHEMBL3335843
    • Quinazoline,4-diamino-6-chloro-
    • 915402-35-6
    • EN300-1081207
    • 2,4-Quinazolinediamine, 6-chloro-
    • NSC-82703
    • NSC82703
    • CHEMBL267002
    • 6-chloro-2,4-diamino-quinazoline
    • (2-amino-6-chloro-quinazolin-4-yl)-amine
    • Z1198161123
    • AKOS006276353
    • 6-chloroquinazoline-2,4-diamine
    • 18671-95-9
    • 6-Chloroquinazoline-2,4(1H,3H)-diimine
    • 2,4-Diamino-6-chloroquinazoline
    • DB-292235
    • Inchi: 1S/C8H7ClN4/c9-4-1-2-6-5(3-4)7(10)13-8(11)12-6/h1-3H,(H4,10,11,12,13)
    • InChI Key: ZMQPXDMCQOHVLV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(N)N=C(N)N=2

Computed Properties

  • Exact Mass: 194.036
  • Monoisotopic Mass: 194.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.538
  • Boiling Point: 488.8°C at 760 mmHg
  • Flash Point: 249.4°C
  • Refractive Index: 1.791
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